Cas no 2680725-47-5 (benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate
• CAS No: 2680725-47-5
• MF: C₁₄H₁₀Cl₃NO₃
• MW: 346.593101024628
• CID: 5622388
• PubChem ID: 165935191
• Update Time: 2025-06-08

benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate
• 2680725-47-5
• EN300-28298011

• Inchi： 1S/C14H10Cl3NO3/c15-9-6-10(16)13(19)12(11(9)17)18-14(20)21-7-8-4-2-1-3-5-8/h1-6,19H,7H2,(H,18,20)
• InChI Key： ZPXMUZJGXKLWTB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1NC(=O)OCC1C=CC=CC=1)O)Cl)Cl

Computed Properties

• Exact Mass: 344.972626g/mol
• Monoisotopic Mass: 344.972626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate

Research Briefing on Benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate (CAS: 2680725-47-5): Recent Advances and Applications

Benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate (CAS: 2680725-47-5) is a chlorinated phenyl carbamate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trichloro-hydroxyphenyl scaffold, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, positioning it as a compound of interest for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic optimization of benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate, highlighting improved yields through a novel catalytic approach. The researchers employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis, achieving a 78% yield under optimized conditions. This advancement is particularly significant for scaling up production for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against several kinase targets, including CDK2 and GSK-3β, which are implicated in various cancers and neurodegenerative diseases. Molecular docking simulations suggest that the trichloro-hydroxyphenyl moiety plays a critical role in binding to the ATP-binding sites of these kinases, providing a structural basis for future derivative design.

Another notable application of benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate lies in its potential as an agrochemical. A 2024 report in Pest Management Science revealed its efficacy against fungal pathogens such as Botrytis cinerea and Fusarium oxysporum, with EC50 values comparable to commercial fungicides. The study proposed that its mode of action involves disruption of fungal cell wall biosynthesis, though further mechanistic studies are warranted.

Despite these promising findings, challenges remain in the development of this compound. Its relatively low solubility in aqueous media and moderate metabolic stability in hepatic microsomal assays highlight the need for structural modifications to improve its drug-like properties. Recent efforts have focused on introducing solubilizing groups while retaining the core trichloro-hydroxyphenyl pharmacophore.

In conclusion, benzyl N-(2,3,5-trichloro-6-hydroxyphenyl)carbamate represents a versatile scaffold with applications spanning medicinal chemistry and agrochemical research. Ongoing studies are exploring its potential as a lead compound for kinase inhibitors and antifungal agents, with particular attention to structure-activity relationships and pharmacokinetic optimization. Future research directions may include in vivo efficacy studies and the development of prodrug strategies to enhance bioavailability.